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Compound of Interest

Compound Name: ARN272

Cat. No.: B1667604

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for ARN272 (CAS
488793-85-7) with quantitative occupational exposure limits is not publicly available. The
following guidance is based on best practices for handling potent, novel small molecule
inhibitors in a laboratory setting. All personnel must consult their institution's Environmental
Health and Safety (EHS) guidelines and the manufacturer's supplied information before
handling this compound. ARN272 is intended for research use only and is not for personal
consumption.

l. Immediate Safety and Handling Precautions

ARN272 is a FAAH-like anandamide transporter (FLAT) inhibitor and should be handled with
care as a potent, biologically active compound. The primary routes of exposure are inhalation,
ingestion, and skin/eye contact.

Personal Protective Equipment (PPE): Standard laboratory PPE is mandatory when handling
ARN272 in solid or solution form. This includes, but is not limited to:

o Eye Protection: Safety goggles or a face shield.
» Body Protection: A fully buttoned lab coat.
o Hand Protection: Chemically resistant gloves (e.g., nitrile).

Engineering Controls:
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 All handling of ARN272 powder, including weighing and preparation of stock solutions, must
be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.

» For procedures with a higher risk of aerosol generation, a glove box or an isolator is
recommended.

General Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood is functioning properly.

e Weighing: Carefully weigh the required amount of ARN272 powder on a tared weigh boat
inside the chemical fume hood.

e Solution Preparation: Prepare stock solutions by dissolving the powder in a suitable solvent,
such as DMSO, within the fume hood.

e Use in Experiments: When using ARN272 in experiments, maintain the use of appropriate
PPE.

« Decontamination: After handling, thoroughly decontaminate all surfaces, equipment, and
glassware that have come into contact with ARN272 using an appropriate solvent (e.g., 70%
ethanol), followed by a soap and water wash.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Il. Quantitative Data Summary

The following table summarizes the available quantitative information for ARN272. It is
important to note the absence of occupational exposure limits, which necessitates a
conservative approach to handling.
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Parameter Value Source

4-[[4-(4-Hydroxyphenyl)-1-

. . i Tocris Bioscience, DC
Chemical Name phthalazinyllamino]-N-

_ Chemicals
phenylbenzamide

Tocris Bioscience, DC

CAS Number 488793-85-7 )
Chemicals
Molecular Weight 432.47 g/mol DC Chemicals
) Tocris Bioscience, DC
Purity >98% )
Chemicals
Physical Form Powder RayBiotech
o Tocris Bioscience, DC
IC50 (FLAT inhibition) 1.8 uyM )
Chemicals
Storage (Powder) -20°C for up to 2 years DC Chemicals

) -80°C for up to 6 months; )
Storage (in DMSO) DC Chemicals
-20°C for up to 2 weeks

lll. Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO:

o Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass of
ARN272 is:

o Mass (g) =210 mmol/L*1 mL* (1 L/1000 mL) * 432.47 g/mol = 0.0043247 g = 4.32 mg

» Weighing: Inside a chemical fume hood, carefully weigh approximately 4.32 mg of ARN272
powder into a sterile microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
ARN272 powder.

e Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming in a
water bath may be necessary to aid dissolution.
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o Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles and store at -80°C.

IV. Disposal Plan

All waste materials contaminated with ARN272 must be treated as hazardous chemical waste
and disposed of in accordance with institutional and local regulations.

e Solid Waste:

o Collect all solid waste contaminated with ARN272, including gloves, weigh boats, pipette
tips, and paper towels, in a designated, clearly labeled hazardous solid waste container.

o Do not mix with non-hazardous waste.
e Liquid Waste:

o Collect all liquid waste containing ARN272, including unused stock solutions, working
solutions, and the first rinse of contaminated glassware, in a designated, leak-proof, and
clearly labeled hazardous liquid waste container.

o The container should be compatible with the solvents used (e.g., a container for
flammable organic waste if DMSO is the solvent).

o Empty Containers:

o The first rinse of an "empty" container that held ARN272 must be collected and disposed
of as hazardous liquid waste.

o After the initial rinse, the container can be washed with soap and water. Once clean,
deface or remove the original label and dispose of it according to your institution's
guidelines for non-hazardous waste.

o Waste Pickup:

o Follow your institution's specific procedures for requesting a hazardous waste pickup.
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V. Mandatory Visualization

The following diagrams illustrate the proposed signaling pathway of ARN272 and a logical

workflow for its safe handling and disposal.
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Caption: ARN272 inhibits the FLAT-mediated transport of anandamide into the cell, increasing

its extracellular concentration and subsequent activation of the CB1 receptor.
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Caption: A logical workflow for the safe handling and disposal of ARN272, from preparation to
waste management.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ARN272]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667604#personal-protective-equipment-for-
handling-arn272]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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